Cas no 46779-48-0 (1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine)

• Product Name: 1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
• CAS No: 46779-48-0
• MF: C₁₂H₁₈N₂O₂S
• MW: 254.348521709442
• MDL: MFCD00086983
• CID: 930530
• PubChem ID: 269717
• Update Time: 2025-04-19

1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-[(4-methylphenyl)sulfonyl]piperazine
• 1-methyl-4-(4-methylphenyl)sulfonylpiperazine
• 1-Methyl-4-tosylpiperazine
• 1-methyl-4-(toluene-4-sulfonyl)-piperazine
• 1-Methyl-4-(toluol-4-sulfonyl)-piperazin
• AC1L6N2C
• AC1Q3ZX3
• AC1Q6VJ6
• AP-263
• NSC111206
• SureCN7564728
• 1-Methyl-4-(4-methylphenyl)sulfonyl-piperazine
• 46779-48-0
• VU0118530-2
• Cambridge id 5282957
• MFCD00086983
• Oprea1_184975
• AKOS000383130
• AP-263/40671127
• DTXSID00296724
• N11582
• MLS001202825
• AM86988
• CBDivE_015351
• EU-0066642
• DS-003101
• 1-METHYL-4-(PARA-TOLYLSULFONYL)-PIPERAZINE
• Z45507433
• F0160-0028
• STK408111
• HMS2823E10
• CHEMBL403769
• CS-0281414
• NSC-111206
• SCHEMBL7564728
• 1-METHYL-4-(4-METHYLBENZENESULFONYL)PIPERAZINE
• SMR000513279
• Oprea1_254306
• 1-methyl-4-[(4-methylbenzene)sulfonyl]piperazine

• MDL： MFCD00086983
• Inchi： 1S/C12H18N2O2S/c1-11-3-5-12(6-4-11)17(15,16)14-9-7-13(2)8-10-14/h3-6H,7-10H2,1-2H3
• InChI Key： LOQGRIZFMIRFTQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1CCN(C)CC1)(=O)=O

Computed Properties

• Exact Mass: 254.10904
• Monoisotopic Mass: 254.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 49Ų

Experimental Properties

• Density: 1.199
• Boiling Point: 375.7°C at 760 mmHg
• Flash Point: 181°C
• Refractive Index: 1.564
• PSA: 40.62
• LogP: 1.88770